1-(2,3-Dihydro-1H-pyrido[2,3-b][1,4]thiazin-1-yl)prop-2-en-1-one

• IUPAC Name: 1-(2,3-dihydropyrido[2,3-b][1,4]thiazin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C10H10N2OS/c1-2-9(13)12-6-7-14-10-8(12)4-3-5-11-10/h2-5H,1,6-7H2
• InChI Key: SEAKDOUGITUNDF-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCSC2=C1C=CC=N2
• Molecular Formula: C10H10N2OS
• DSSTOX Substance ID: DTXSID30836834
• Molecular Weight: 206.27 g/mol
• CAS RN: 827336-96-9

Description

1-(2,3-Dihydro-1H-pyrido[2,3-b][1,4]thiazin-1-yl)prop-2-en-1-one, or simply 1-PTP, is a heterocyclic compound belonging to the pyrido[2,3-b]thiazine family. It is an interesting compound due to its wide range of applications in scientific research, from its synthesis method to its biochemical and physiological effects.

Scientific Research Applications

1-PTP has a wide variety of applications in scientific research. It has been used as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other substances in the body. It has also been used to study the effects of changes in the environment on the structure and function of proteins, as well as to study the effects of various drugs on cells. Additionally, 1-PTP has been used to study the effects of various drugs on the brain and nervous system, as well as to study the effects of various drugs on the immune system.

Mechanism of Action

1-PTP acts as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other substances in the body. By inhibiting the activity of these enzymes, 1-PTP can prevent the breakdown of drugs and other substances, allowing them to remain in the body longer and potentially increasing their effects. Additionally, 1-PTP can inhibit the activity of enzymes involved in the metabolism of proteins, allowing them to remain in their active form longer and potentially increasing their effects.
Biochemical and Physiological Effects
1-PTP has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of cytochrome P450 enzymes, which can lead to an increase in the amount of drugs and other substances in the body. Additionally, 1-PTP has been found to inhibit the activity of enzymes involved in the metabolism of proteins, which can lead to an increase in the activity of proteins and other molecules in the body. Finally, 1-PTP has been found to have an effect on the brain and nervous system, as well as the immune system.

Advantages and Limitations for Lab Experiments

1-PTP is an ideal compound for use in lab experiments due to its wide range of applications and its relatively simple synthesis method. Additionally, it can be used to study a variety of biochemical and physiological effects, making it a versatile compound for use in a variety of experiments. However, 1-PTP can be toxic in high doses and can be difficult to obtain in large quantities, making it difficult to use in large-scale experiments.

Future Directions

1-PTP has a wide range of potential future applications in scientific research. For example, it could be used to study the effects of changes in the environment on the structure and function of proteins, as well as to study the effects of various drugs on cells. Additionally, 1-PTP could be used to study the effects of various drugs on the brain and nervous system, as well as to study the effects of various drugs on the immune system. Finally, 1-PTP could be used to study the effects of various drugs on the metabolism of proteins, as well as to study the effects of various drugs on the metabolism of other substances.

Synthesis Methods

1-PTP is synthesized through a multi-step reaction combining pyridine and thiophene with a Grignard reagent. The Grignard reagent is first reacted with pyridine to form a pyridinium salt, which is then treated with thiophene to form the desired product. The reaction is carried out in an inert atmosphere with a catalyst, such as magnesium chloride, and is typically performed at temperatures of -78°C.